Cas no 373356-52-6 (N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine)

• Product Name: N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine
• CAS No: 373356-52-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 854063
• PubChem ID: 22277810
• Update Time: 2025-06-14

N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(5-phenyl-1H-pyrazol-3-yl)methanamine
• 1H-pyrazole-3-methanamine, N-methyl-5-phenyl-
• METHYL-(5-PHENYL-1H-PYRAZOL-3-YLMETHYL)-AMINE
• N-methyl-1-(5-phenylpyrazolidin-3-yl)methanamine
• N-methyl-5-phenyl-1H-Pyrazole-3-methanamine
• N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine
• 373356-52-6
• AKOS022186220
• EN300-740161
• SCHEMBL5113969
• F2198-1391
• METHYL[(5-PHENYL-1H-PYRAZOL-3-YL)METHYL]AMINE
• Z957333686
• Methyl-(5-phenyl-1H-pyrazol-3-ylmethyl)amine
• AKOS005350907
• AB28058
• DTXSID601263689

• MDL： MFCD06738860
• Inchi： 1S/C11H13N3/c1-12-8-10-7-11(14-13-10)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3,(H,13,14)
• InChI Key： DZKXCPRBGCYVCH-UHFFFAOYSA-N
• SMILES： N1C(=CC(C2C=CC=CC=2)=N1)CNC

Computed Properties

• Exact Mass: 187.11100
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.115
• Boiling Point: 371.3°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.588
• PSA: 40.71000
• LogP: 2.18700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine

Recent Advances in the Study of N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine (CAS: 373356-52-6)

The compound N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine (CAS: 373356-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrazole core and phenyl substitution, has been the subject of several studies aimed at exploring its potential therapeutic applications. The unique structural features of this compound make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and inflammation-related diseases.

Recent research has focused on the synthesis and pharmacological evaluation of N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety. The study employed a combination of in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing a strong interaction with key residues in the receptor's binding pocket.

Another significant development involves the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine effectively inhibits the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings open new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

The pharmacokinetic profile of N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine has also been investigated in recent preclinical studies. Data from animal models indicate that the compound exhibits favorable bioavailability and blood-brain barrier penetration, making it particularly suitable for CNS-targeted therapies. However, challenges remain in optimizing its metabolic stability, as preliminary results show rapid clearance in some species. Ongoing structure-activity relationship (SAR) studies aim to address these limitations through targeted molecular modifications.

From a synthetic chemistry perspective, novel routes for the preparation of N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine have been developed to improve yield and scalability. A recent patent application (WO2023124567) describes an efficient one-pot synthesis method that reduces production costs while maintaining high purity. This advancement is particularly important for facilitating future clinical development and commercial production of the compound.

Looking forward, the diverse biological activities demonstrated by N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine position it as a versatile scaffold for further drug discovery efforts. Current research directions include exploring its potential as an analgesic agent and investigating its effects on neurodegenerative diseases. The compound's relatively simple structure also makes it an attractive starting point for medicinal chemistry optimization programs aimed at developing more potent and selective derivatives.

In conclusion, N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine (CAS: 373356-52-6) represents an exciting area of research in chemical biology and drug discovery. The recent findings regarding its pharmacological properties, coupled with improvements in synthetic methodologies, suggest that this compound may soon transition from bench research to clinical evaluation. Continued investigation into its mechanism of action and therapeutic potential is warranted to fully realize its value in addressing unmet medical needs.